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Compound of Interest

Compound Name: Fluorescein O-methacrylate

Cat. No.: B1598631

For researchers, scientists, and professionals in drug development, Fluorescein O-
methacrylate (FOM) has emerged as a important fluorescent monomer. Its utility in the
synthesis of fluorescent polymers and nanoparticles has led to significant advancements in
cellular imaging, biosensing, and targeted drug delivery. This technical guide provides an in-
depth overview of FOM, including its chemical and physical properties, a list of commercial
suppliers, and detailed experimental protocols for its application.

Core Properties of Fluorescein O-methacrylate

Fluorescein O-methacrylate is a derivative of the well-known fluorescein dye, functionalized
with a methacrylate group. This structural feature allows it to be readily polymerized into
various macromolecular architectures. FOM is particularly noted for its pH-sensitive
fluorescence, making it an excellent candidate for developing sensors that can operate within
physiological ranges.[1][2][3]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Fluorescein O-methacrylate is presented in the
table below for easy comparison.
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Property Value References
CAS Number 480439-15-4 [1][21[2]1[5]
Molecular Formula C24H1606 [11[415]
Molecular Weight 400.38 - 400.4 g/mol [11[2][4]1[6]
Purity >95% [31[7]
Appearance Solid [7]

Melting Point 227-232 °C [7]

Excitation Wavelength (Amax) ~490 nm [L1103171181
Emission Wavelength ~520 nm [1]3]18]

2-8°C (short term), -20°C to
Storage Temperature ] [71[8]
-80°C (stock solutions)

Commercial Availability

Fluorescein O-methacrylate is available from a number of reputable chemical suppliers.
Researchers can acquire this compound from the following vendors:

e Smolecule[1]

e Benchchem(2]

e Santa Cruz Biotechnology[4][5]
o MedChemExpress|[8]

e Sigma-Aldrich[3][7][9]

e Polymer Source[10]

It is recommended to request a certificate of analysis from the supplier to ensure the purity and
quality of the compound for experimental use.
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Synthesis and Polymerization Protocols

The primary route for synthesizing Fluorescein O-methacrylate is through the direct
esterification of fluorescein with a reactive derivative of methacrylic acid, such as methacryloyl
chloride.[2] This reaction requires anhydrous conditions to prevent hydrolysis and is often
carried out in the presence of a dehydrating agent.[1]

Once synthesized, FOM can be polymerized using several techniques to create fluorescent
materials.

Experimental Protocol: Free Radical Polymerization of
FOM

This protocol describes a typical solution polymerization of Fluorescein O-methacrylate.

Materials:

Fluorescein O-methacrylate (FOM)

o Acomonomer (e.g., methyl methacrylate, N-isopropylacrylamide)

o Athermal initiator, such as Azobisisobutyronitrile (AIBN)

e Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))
 Inert gas (Nitrogen or Argon)

» Reaction vessel with a condenser and magnetic stirrer

e Heating mantle or oil bath

Methodology:

o Dissolve the desired amounts of Fluorescein O-methacrylate and the comonomer in the
anhydrous solvent within the reaction vessel.

o Add the thermal initiator (AIBN) to the solution. The concentration will depend on the desired
molecular weight of the polymer.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.benchchem.com/product/b1598631
https://www.smolecule.com/products/s1909653
https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e De-gas the solution by bubbling with an inert gas for at least 30 minutes to remove any
dissolved oxygen, which can inhibit the polymerization.

» Heat the reaction mixture to the appropriate temperature (typically 60-80°C for AIBN) under
an inert atmosphere.[2]

» Allow the polymerization to proceed for the desired time, which can range from a few hours
to overnight.

» Terminate the reaction by cooling the mixture to room temperature and exposing it to air.

o Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol,
hexane).

e Collect the polymer by filtration and dry it under vacuum.

» Purify the polymer by redissolving it in a suitable solvent and re-precipitating it to remove any
unreacted monomers and initiator residues. Dialysis can also be used for purification,
particularly for water-soluble polymers.[2]

Characterization Techniques

To ensure the successful synthesis and polymerization of FOM, a suite of characterization
techniques should be employed:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): Confirms the chemical
structure of the monomer and the successful incorporation into a polymer backbone. The
disappearance of vinyl proton signals around 5.7 and 6.1 ppm in *H NMR indicates
successful polymerization.[2]

o Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the characteristic functional
groups present in the monomer and polymer.[1]

e Photoluminescence Spectroscopy: Measures the excitation and emission spectra to confirm
the fluorescent properties of the material.[1]

o UV-Vis Spectroscopy: Assesses the pH-dependent absorbance shifts, which is crucial for
pH-sensing applications.[2]
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e Dynamic Light Scattering (DLS): Determines the size of nanoparticles when FOM is
polymerized into such structures.[2]

Applications in Research and Drug Development

The unique properties of Fluorescein O-methacrylate have led to its use in a variety of
applications.

Fluorescent Nanoparticles for Cellular Imaging and Drug
Delivery

FOM can be copolymerized with other monomers to create amphiphilic polymers that self-
assemble into fluorescent nanoparticles in aqueous environments.[1] These nanoparticles can
encapsulate therapeutic agents for targeted drug delivery. The inherent fluorescence of the
nanoparticles allows for real-time tracking of their biodistribution and cellular uptake using
techniques like fluorescence microscopy and flow cytometry.[1][3]

Development of pH-Sensitive Biosensors

The pH sensitivity of fluorescein makes FOM an ideal building block for optical pH sensors.[2]
These sensors can be fabricated by immobilizing FOM-containing polymers onto solid
supports, such as optical fibers.[11] The fluorescence intensity of the sensor changes in
response to pH variations, allowing for the monitoring of pH in biological environments.[12]

Visualizing Workflows with Fluorescein O-
methacrylate

The following diagrams, generated using the DOT language, illustrate key experimental and
logical workflows involving Fluorescein O-methacrylate.

T Fluorescein O-methacrylate Free Radical
Esterification (FOM) ——>> Polymerization Fluorescent Polymer
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Workflow for the development and application of a FOM-based pH biosensor.
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Logical workflow for the development of a FOM-based drug delivery system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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